Cas no 1361685-82-6 (3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-acetic acid)

• Product Name: 3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-acetic acid
• CAS No: 1361685-82-6
• MF: C₁₃H₈Cl₂FNO₂
• MW: 300.112524986267
• CID: 4921607
• Update Time: 2025-06-08

3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-acetic acid

• Inchi： 1S/C13H8Cl2FNO2/c14-8-2-1-3-9(15)12(8)11-7(6-10(18)19)4-5-17-13(11)16/h1-5H,6H2,(H,18,19)
• InChI Key： LEZUYYDCXSMGJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=NC=CC=1CC(=O)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 322
• XLogP3: 3.6
• Topological Polar Surface Area: 50.2

Additional information on 3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-acetic acid

Professional Introduction to 3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-acetic Acid (CAS No. 1361685-82-6)

3-(2,6-Dichlorophenyl)-2-fluoropyridine-4-acetic acid, identified by its CAS number 1361685-82-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of both chloro and fluoro substituents on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The< strong>2-fluoropyridine moiety is a key pharmacophore in many bioactive molecules, known for its ability to enhance binding affinity and metabolic stability. In contrast, the< strong>2,6-dichlorophenyl group introduces electrophilic centers that can participate in various chemical reactions, including nucleophilic substitution and cross-coupling reactions. These structural elements collectively contribute to the compound's versatility in synthetic chemistry and its potential as a precursor for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, including cancer, infectious diseases, and neurological disorders. Pyridine derivatives have emerged as a critical class of compounds in this endeavor due to their broad spectrum of biological activities. Specifically, 3-(2,6-dichlorophenyl)-2-fluoropyridine-4-acetic acid has been explored for its potential role in modulating key biological pathways involved in disease progression.

One of the most promising areas of research involving this compound is its application in oncology. Studies have demonstrated that pyridine-based molecules can interact with specific targets such as kinases and transcription factors, which are often dysregulated in cancer cells. The< strong>fluoro substituent enhances the compound's ability to penetrate the blood-brain barrier, making it a candidate for treating central nervous system tumors. Additionally, the< strong>dichlorophenyl group facilitates interactions with hydrophobic pockets on protein targets, improving binding affinity.

Epidemiological studies have also highlighted the importance of fluorinated compounds in drug development. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, such as increased bioavailability and reduced metabolic clearance. This has led to the exploration of fluorinated pyridines as key components in next-generation therapeutics.

The synthesis of 3-(2,6-dichlorophenyl)-2-fluoropyridine-4-acetic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include palladium-catalyzed cross-coupling reactions, nucleophilic aromatic substitutions, and acylation steps. These synthetic strategies leverage the reactivity of the< strong>2-fluoropyridine and< strong>2,6-dichlorophenyl moieties to construct the desired molecular framework efficiently.

The pharmaceutical industry has shown particular interest in this compound due to its potential as an intermediate in the synthesis of more complex drug candidates. Researchers are exploring various derivatives by modifying different functional groups on the pyridine ring or introducing additional substituents to enhance specific biological activities. Such modifications are crucial for optimizing drug efficacy while minimizing side effects.

In vitro and in vivo studies have provided preliminary evidence supporting the therapeutic potential of 3-(2,6-dichlorophenyl)-2-fluoropyridine-4-acetic acid. These studies have focused on evaluating its interaction with target enzymes and receptors relevant to disease pathways. For instance, investigations have examined its ability to inhibit kinases involved in tumor growth or modulate neurotransmitter receptors associated with neurological disorders.

The compound's structural similarity to known bioactive molecules has also facilitated its use as a scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents on the pyridine ring or introducing different functional groups at strategic positions, researchers can gain insights into how structural changes influence biological activity. This approach has been instrumental in identifying lead compounds with enhanced potency and selectivity.

The growing body of research on 3-(2,6-dichlorophenyl)-2-fluoropyridine-4-acetic acid underscores its significance as a versatile building block in medicinal chemistry. As our understanding of disease mechanisms continues to evolve, so too does our ability to design targeted therapies using innovative molecular scaffolds like this one. Future studies are likely to focus on optimizing synthetic routes for large-scale production while exploring novel applications across multiple therapeutic areas.